Cas no 71758-10-6 (2-Ethyl-6-(1-methylpropyl)benzenamine)

• Product Name: 2-Ethyl-6-(1-methylpropyl)benzenamine
• CAS No: 71758-10-6
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 566112
• PubChem ID: 135507
• Update Time: 2025-04-19

2-Ethyl-6-(1-methylpropyl)benzenamine Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-ethyl-6-(1-methylpropyl)-
• 2-butan-2-yl-6-ethylaniline
• 2-(but-2'-yl)-6-ethylaniline
• 2-Aethyl-6-sec-butyl-anilin
• 2-ethyl-6-sec-butyl-aniline
• 2-Ethyl-6-sec-butylaniline
• 2-sec-butyl-6-ethyl aniline
• 6-sec-Butyl-2-ethylaniline
• AC1L36JT
• AC1Q539X
• AG-G-81565
• CTK5D4995
• SureCN398716
• 2,5-Dimethyl-4-ethoxyphenylboronicacid
• SCHEMBL398716
• DTXSID60992396
• ZZWRNKKMYDEAIK-UHFFFAOYSA-N
• EINECS 275-989-7
• 71758-10-6
• 2-(butan-2-yl)-6-ethylaniline
• AKOS024324076
• 2-(sec-Butyl)-6-ethylaniline
• 2-Ethyl-6-(1-methylpropyl)benzenamine
• FT-0641363
• NS00061979
• Benzenamine, 2-ethyl-6-(1-methylpropyl)-
• 2-sec-Butyl-6-ethylaniline
• DB-055566

• Inchi： 1S/C12H19N/c1-4-9(3)11-8-6-7-10(5-2)12(11)13/h6-9H,4-5,13H2,1-3H3
• InChI Key： ZZWRNKKMYDEAIK-UHFFFAOYSA-N
• SMILES： NC1C(=CC=CC=1C(C)CC)CC

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0,94 g/cm3

2-Ethyl-6-(1-methylpropyl)benzenamine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes